Cas no 2418668-11-6 (4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylnaphthalen-1-amine)
4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylnaphthalen-1-amine Chemical and Physical Properties
Names and Identifiers
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- 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylnaphthalen-1-amine
- 4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N,N-dimethylnaphthalen-1-amine
- Z4244366443
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- Inchi: 1S/C19H24N2O/c1-20(2)18-9-10-19(17-6-4-3-5-16(17)18)22-13-15-12-21(15)11-14-7-8-14/h3-6,9-10,14-15H,7-8,11-13H2,1-2H3
- InChI Key: JRQXQKZSZPKWCE-UHFFFAOYSA-N
- SMILES: O(C1=CC=C(C2C=CC=CC1=2)N(C)C)CC1CN1CC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 382
- XLogP3: 3.9
- Topological Polar Surface Area: 15.5
4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylnaphthalen-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7558060-1.0g |
4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-N,N-dimethylnaphthalen-1-amine |
2418668-11-6 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylnaphthalen-1-amine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylnaphthalen-1-amine
4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylnaphthalen-1-amine: A Comprehensive Overview
4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylnaphthalen-1-amine (CAS No: 2418668-11-6) is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and materials science. This compound is characterized by its naphthalene backbone, which is substituted with a methoxy group at the 4-position and a dimethylamino group at the 1-position. The methoxy group is further connected to an aziridine ring, which is a three-membered ring containing two carbons and one nitrogen atom. The aziridine ring is substituted with a cyclopropylmethyl group, adding further complexity to the molecule.
The synthesis of 4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-N,N-dimethylnaphthalen-1-amine involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and ring-forming processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving yields.
One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that aziridine-containing compounds exhibit diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The presence of the naphthalene moiety further enhances its bioactivity by providing additional π-electron interactions and hydrophobicity, which are crucial for binding to target proteins.
Recent research has focused on the optimization of 4-[...]amine for use in drug delivery systems. Its unique structure allows for the conjugation of therapeutic agents or imaging probes, making it a versatile platform for targeted therapies. For instance, researchers have explored its use as a carrier for anticancer drugs, where its aziridine ring can act as a reactive site for drug attachment.
In addition to its pharmacological applications, CAS No: 2418668-11-6 has shown potential in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and mechanical stability.
The environmental impact of 4-[...]amine has also been a topic of interest. Researchers have investigated its biodegradation pathways under various conditions, aiming to develop sustainable methods for its disposal. Preliminary results suggest that it undergoes rapid degradation under aerobic conditions, reducing its potential to accumulate in the environment.
In conclusion, 4-[...]amine (CAS No: 2418668-11-) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure and versatile properties continue to drive innovative research across multiple disciplines.
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